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Compound of Interest

Compound Name: Trimethylammonium chloride-d6

Cat. No.: B12305426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, proper handling techniques,

and optimal storage conditions for Trimethylammonium chloride-d6. The information is

intended to support researchers and professionals in maintaining a safe laboratory

environment and ensuring the integrity of the compound.

Disclaimer:Specific safety and toxicological data for Trimethylammonium chloride-d6 (CAS

No. 347840-14-6) is not extensively available. The data presented in this guide is primarily

based on the safety information for its non-deuterated analogue, Trimethylammonium chloride

(CAS No. 593-81-7), and other structurally related quaternary ammonium salts. It is imperative

to treat the deuterated compound with, at a minimum, the same level of care as its non-

deuterated counterpart.

Chemical and Physical Properties
Trimethylammonium chloride-d6 is the deuterated form of Trimethylammonium chloride, an

endogenous metabolite.[1][2] It is commonly used as a tracer or as an internal standard for

quantitative analysis in research.[1] The compound typically appears as a white, hygroscopic

crystalline solid.[3][4]

Table 1: Physical and Chemical Properties of Trimethylammonium Chloride Analogue
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Property Value Citation(s)

CAS Number 593-81-7 (Non-deuterated)

Molecular Formula C₃H₁₀ClN

Molecular Weight 95.57 g/mol

Appearance White crystalline solid/powder

Melting Point 273 - 278 °C

Boiling Point > 200 °C

Solubility

Soluble in water (758 g/L at

20°C) and ethanol. Insoluble in

ether, benzene.

| Hygroscopicity | Hygroscopic | |

Hazard Identification and Safety
Based on analogues, Trimethylammonium chloride compounds can pose several health risks.

They may be harmful if swallowed, cause skin irritation or severe burns, and lead to serious

eye damage. It is also noted to be very toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Trimethylammonium Chloride Analogues
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Hazard Class Category Hazard Statement Citation(s)

Acute Oral Toxicity Category 4
H302: Harmful if
swallowed

Acute Dermal Toxicity Category 3 / 5

H311: Toxic in contact

with skin / H313: May

be harmful in contact

with skin

Skin

Corrosion/Irritation
Category 1C / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

Serious Eye Damage Category 1

H314: Causes severe

skin burns and eye

damage

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life

| Chronic Aquatic Toxicity| Category 1 | H410: Very toxic to aquatic life with long lasting effects |

|

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures are crucial to minimize exposure and ensure safety. A systematic

approach, from receiving the compound to its final disposal, should be followed.
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Caption: A standard workflow for the safe handling of chemical compounds.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Citation(s)

Eye/Face Protection

Wear tightly fitting safety
goggles or a face shield
(conforming to EN166 or
NIOSH standards).

Skin Protection

Wear appropriate protective

gloves (inspect prior to use)

and a lab coat. Avoid skin

contact.

Respiratory Protection

Use a NIOSH/MSHA approved

respirator or full-face respirator

if dust is generated or

exposure limits are exceeded.

| Hygiene Measures | Handle in accordance with good industrial hygiene and safety practice.

Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas. | |

Storage and Stability
Proper storage is essential to maintain the compound's integrity and prevent hazardous

situations.

Table 4: Storage and Incompatibility
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Condition Recommendation Citation(s)

Temperature

Store at 4°C for solid form.
For solutions, store at
-20°C (1 month) or -80°C (6
months).

Atmosphere

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Protect from

moisture.

Security

Store locked up or in an area

accessible only to authorized

personnel.

| Incompatible Materials | Avoid strong oxidizing agents. | |

Accidental Release and First Aid
In the event of an accidental release or exposure, immediate and appropriate action must be

taken.
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Caption: A decision workflow for responding to an accidental chemical spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek

immediate medical attention.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Call a physician immediately.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call an ophthalmologist immediately.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician

immediately.

Toxicological Information and Experimental
Protocols
As a deuterated analogue of an endogenous metabolite, Trimethylammonium chloride-d6 is

not expected to have a complex pharmacological signaling pathway. However, the metabolic

pathway of its parent compound, trimethylamine, is of significant biological interest.

Metabolic Pathway of Trimethylamine
Dietary precursors like choline and L-carnitine are metabolized by gut microbiota into

trimethylamine (TMA). TMA is then absorbed and transported to the liver, where it is oxidized

by the enzyme Flavin-containing monooxygenase 3 (FMO3) into Trimethylamine N-oxide

(TMAO), which is then excreted.
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Caption: Metabolic pathway for the formation of Trimethylamine N-oxide (TMAO).
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Representative Experimental Protocol: Acute Oral
Toxicity (OECD 423)
While specific toxicological studies for Trimethylammonium chloride-d6 are not available, this

diagram illustrates a generalized workflow for an acute oral toxicity test, such as the one

outlined in OECD Test Guideline 423. This is a representative protocol and does not reflect

actual experimental data for this specific compound.
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Caption: Generalized workflow for an acute oral toxicity study (OECD 423).
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Disposal Considerations
Chemical waste must be handled as hazardous. Dispose of contents and containers in

accordance with all local, regional, and national regulations. Do not allow the product to enter

drains or surface water. Waste should be sent to a licensed chemical destruction plant or

disposed of via controlled incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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